Cas no 67489-37-6 (10H-Pyrido[3,2-b][1,4]benzothiazine-10-ethanamine,N,N-diethyl-)

• Product Name: 10H-Pyrido[3,2-b][1,4]benzothiazine-10-ethanamine,N,N-diethyl-
• CAS No: 67489-37-6
• MF: C₁₇H₂₁N₃S
• MW: 299.433742284775
• CID: 527344
• PubChem ID: 3051593
• Update Time: 2025-04-19

10H-Pyrido[3,2-b][1,4]benzothiazine-10-ethanamine,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 10H-Pyrido[3,2-b][1,4]benzothiazine-10-ethanamine,N,N-diethyl-
• 10-(2-Diethylaminoethyl)-10H-pyrido[3,2-b][1,4]benzothiazine
• N,N-diethyl-2-pyrido[3,2-b][1,4]benzothiazin-10-ylethanamine
• DTXSID90217842
• 67489-37-6
• D 202
• 10H-Pyrido(3,2-b)(1,4)benzothiazine, 10-(2-(diethylamino)ethyl)-
• 10-(2-(Diethylamino)ethyl)-10H-pyrido(3,2-b)(1,4)benzothiazine

• Inchi： 1S/C17H21N3S/c1-3-19(4-2)12-13-20-14-8-5-6-9-15(14)21-16-10-7-11-18-17(16)20/h5-11H,3-4,12-13H2,1-2H3
• InChI Key： PORVDLHJSPWDPW-UHFFFAOYSA-N
• SMILES： S1C2C=CC=NC=2N(C2C=CC=CC1=2)CCN(CC)CC

Computed Properties

• Exact Mass: 299.14583
• Monoisotopic Mass: 299.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.148
• Boiling Point: 439.1°Cat760mmHg
• Flash Point: 219.4°C
• Refractive Index: 1.611
• PSA: 19.37